Cas no 478079-00-4 (N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide)

• Product Name: N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide
• CAS No: 478079-00-4
• MDL: MFCD02570950
• CID: 4653640
• Update Time: 2025-10-30

N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide

• MDL： MFCD02570950

Additional information on N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide

N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide and Its Significance in Modern Chemical Research

The compound with the CAS number 478079-00-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The name N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide provides a detailed insight into its structural features, which include a piperidine ring, a phenyl group, and a thiophene moiety. These structural components not only contribute to the compound's unique chemical properties but also open up numerous possibilities for its application in drug discovery and molecular biology.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit promising biological activities. Among these, the combination of piperidine and thiophene derivatives has shown great potential due to their ability to interact with biological targets in a highly specific manner. The presence of the 1-(E)-3-Phenyl-2-propenyl group in the compound adds an additional layer of complexity, which can influence its binding affinity and selectivity towards various biological receptors.

One of the most intriguing aspects of this compound is its potential application in the development of new therapeutic agents. The carbonyl and carbohydrazide functional groups present in its structure suggest that it may possess the ability to form hydrogen bonds, which are crucial for stabilizing interactions with biological targets. This property makes it an attractive candidate for further investigation in the field of medicinal chemistry.

Recent studies have demonstrated that thiophene-based compounds often exhibit significant pharmacological activity. For instance, derivatives of thiophene have been shown to have anti-inflammatory, antimicrobial, and antiviral properties. The compound in question may leverage these properties due to its structural similarity to known bioactive molecules. Furthermore, the piperidine ring is a common feature in many drugs approved for human use, which underscores its importance as a pharmacophore.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The preparation of N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Researchers often employ techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions to construct the desired framework.

In addition to its synthetic challenges, the compound also presents opportunities for computational studies. Molecular modeling techniques can be used to predict how it might interact with biological targets such as enzymes and receptors. These simulations can provide valuable insights into its binding affinity, selectivity, and potential side effects. By combining experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced algorithms and high-performance computing resources have made it possible to perform complex simulations that were previously unimaginable. These tools allow researchers to explore the structural and functional properties of molecules like N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide in greater detail than ever before.

Moreover, the compound's potential applications extend beyond pharmaceuticals. It could also be used as a building block for more complex molecules or as an intermediate in various chemical reactions. The versatility of its structure makes it a valuable asset in synthetic chemistry laboratories worldwide.

N'-({1-(E)-3-Phenyl-2-propenyl-4-piperidinyl}carbonyl)-2-thiophenecarbohydrazide to address some of the most pressing challenges in modern medicine.